Cas no 56645-05-7 (Sunsoft 47S)

Sunsoft 47S structure
Sunsoft 47S structure
Product Name:Sunsoft 47S
CAS No:56645-05-7
MF:C20H38O6
MW:374.512127399445
CID:372688
PubChem ID:6453369
Update Time:2025-04-19

Sunsoft 47S Chemical and Physical Properties

Names and Identifiers

    • Sunsoft 47S
    • (4xi)-1,4-anhydro-5-O-tetradecanoyl-D-xylo-hexitol
    • Sorbitan, tetradecanoate
    • 63059-79-0
    • 1,4-Anhydro-5-O-tetradecanoylhexitol
    • NS00122828
    • 56645-05-7
    • DTXSID40972090
    • EINECS 260-306-7
    • EINECS 263-834-6
    • Sorbitan, monotetradecanoate
    • Inchi: 1S/C20H38O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-18(23)26-17(14-21)20-19(24)16(22)15-25-20/h16-17,19-22,24H,2-15H2,1H3/t16-,17+,19+,20?/m0/s1
    • InChI Key: KHCJXZZSXZAYPX-RDNNMJBUSA-N
    • SMILES: O1C[C@@H]([C@H](C1[C@@H](CO)OC(CCCCCCCCCCCCC)=O)O)O

Computed Properties

  • Exact Mass: 374.26683893g/mol
  • Monoisotopic Mass: 374.26683893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 16
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 96.2Ų

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